ethyl 4-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H21N3O6S/c1-5-27-17(23)15-10(2)19-18(24)21-16(15)28-9-14(22)20-12-8-11(25-3)6-7-13(12)26-4/h6-8H,5,9H2,1-4H3,(H,20,22)(H,19,21,24)
• InChI Key: FQZBEBYYCOHFPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1SCC(=O)NC2=C(C=CC(=C2)OC)OC)C
• Molecular Formula: C18H21N3O6S
• Molecular Weight: 407.4 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and pteroylglutamic acid.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds have been synthesized through various methods. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Psychoactive Phenethylamines and Designer Drugs

• Designer drugs, including phenethylamines, are synthesized by modifying psychoactive substances to enhance their pharmacological activities. .

Quantification Methods and Toxicology

• Confirmatory tests are essential to reduce false positives or negatives from initial screening tests. .

Pharmacological Effects and Safety Profiles

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Mechanism of Action

While the specific mechanism of action for this compound isn’t available, similar compounds have shown promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.